Cas no 875898-89-8 (Carbamic acid, [(1S,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [(1S,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester
• CAS No: 875898-89-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 4274457
• PubChem ID: 59028674
• Update Time: 2025-04-24

Carbamic acid, [(1S,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester
• tert-butyl ((1S,3S)-3-cyanocyclopentyl)carbamate
• Carbamic acid,[(1S,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester
• TERT-BUTYL N-[TRANS-3-CYANOCYCLOPENTYL]CARBAMATE
• SCHEMBL8271202
• tert-butyl N-[(1S,3S)-3-cyanocyclopentyl]carbamate
• trans-3-Boc-cyanocyclopentane
• trans-tert-butylN-(3-cyanocyclopentyl)carbamate
• tert-butyl [(1S,3S)-3-cyanocyclopentyl]carbamate
• D79186
• LHUKLMWDVACRKQ-IUCAKERBSA-N
• trans-tert-butyl N-(3-cyanocyclopentyl)carbamate
• P18587
• PS-17675
• Rel-tert-butyl ((1S,3S)-3-cyanocyclopentyl)carbamate
• AT30524
• 875898-89-8

• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-9-5-4-8(6-9)7-12/h8-9H,4-6H2,1-3H3,(H,13,14)/t8-,9-/m0/s1
• InChI Key： LHUKLMWDVACRKQ-IUCAKERBSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1CC[C@H](C#N)C1

Computed Properties

• Exact Mass: 210.136827821Da
• Monoisotopic Mass: 210.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.1Ų